Cas no 1537074-35-3 (1-(2-methoxy-4-methylphenyl)cyclobutylmethanol)

• Product Name: 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol
• CAS No: 1537074-35-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6532984
• PubChem ID: 83687616
• Update Time: 2025-06-09

1-(2-methoxy-4-methylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol
• EN300-1740001
• [1-(2-methoxy-4-methylphenyl)cyclobutyl]methanol
• 1537074-35-3

• Inchi： 1S/C13H18O2/c1-10-4-5-11(12(8-10)15-2)13(9-14)6-3-7-13/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key： OKRSVOCYDRBQEW-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C)=CC=2OC)CCC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol

Professional Introduction to Compound with CAS No. 1537074-35-3 and Product Name: 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol

The compound with the CAS number 1537074-35-3 and the product name 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a cyclobutylmethanol moiety combined with a substituted aromatic ring provides a versatile scaffold that can be modified to explore various pharmacological properties.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating cycloalkyl groups, due to their enhanced binding affinity and metabolic stability. The 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol structure exemplifies this trend, offering a platform for synthesizing novel molecules with therapeutic potential. The methoxy and methyl substituents on the aromatic ring contribute to the compound's lipophilicity, making it an attractive candidate for oral administration and improved bioavailability.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Current research indicates that compounds with similar structural motifs may interact with specific neurotransmitter receptors, thereby influencing cognitive functions and potentially offering treatments for conditions such as Alzheimer's disease and Parkinson's disease. The cyclobutylmethanol group, in particular, has been shown to enhance receptor binding affinity, a critical factor in drug design.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacological activity. Virtual screening techniques combined with molecular dynamics simulations have been employed to predict the binding interactions of 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol with target proteins. These studies have revealed promising results, suggesting that the compound may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress, which are key pathological mechanisms in various diseases.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the cyclobutylmethanol group necessitates precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the carbon-carbon bonds essential for this structure. Additionally, protecting group strategies are employed to safeguard reactive sites during synthetic transformations, ensuring the integrity of the final product.

In vitro studies have begun to explore the biological activity of 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol, providing preliminary data on its potential therapeutic applications. Initial assays have shown that the compound exhibits moderate activity against certain cancer cell lines, suggesting its utility in oncology research. Furthermore, its interaction with microsomal enzymes has been assessed to evaluate its metabolic stability, a crucial parameter for drug candidates intended for clinical use.

The role of 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol in drug development is further underscored by its compatibility with modern synthetic methodologies. Continuous flow chemistry, for instance, has been explored as a means to streamline its production process, offering advantages such as scalability and reduced solvent consumption. Such innovations align with the broader goals of green chemistry, emphasizing sustainability in pharmaceutical manufacturing.

As research progresses, the applications of this compound are expected to expand into other therapeutic areas. Its structural flexibility allows for further derivatization, enabling chemists to tailor its properties for specific biological targets. Collaborative efforts between academic researchers and industry scientists are likely to drive these developments, fostering an environment where innovative drug candidates like 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol can be rapidly translated from laboratory discovery to clinical application.

The future prospects for this compound are bright, driven by ongoing investigations into its mechanism of action and potential therapeutic benefits. As our understanding of complex biological systems continues to evolve, compounds like 1-(2-methoxy-4-methylphenyl)cyclobutylmethanol will play an increasingly important role in addressing unmet medical needs. Their unique structural features offer a foundation for designing next-generation therapeutics that are both effective and well-tolerated by patients.